(2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-[1-(3-isothiocyanatopropyl)-3,3-dimethylindol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1-(3-isothiocyanatopropyl)-3,3-dimethylindole;bromide

• Molecular Formula: C38H42BrClN4S2
• Molecular Weight: 734.3 g/mol
• IUPAC Name: (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-[1-(3-isothiocyanatopropyl)-3,3-dimethylindol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1-(3-isothiocyanatopropyl)-3,3-dimethylindole;bromide
• InChI: InChI=1S/C38H42ClN4S2.BrH/c1-37(2)30-14-5-7-16-32(30)42(24-10-22-40-26-44)34(37)20-18-28-12-9-13-29(36(28)39)19-21-35-38(3,4)31-15-6-8-17-33(31)43(35)25-11-23-41-27-45;/h5-8,14-21H,9-13,22-25H2,1-4H3;1H/q+1;/p-1
• InChI Key: HUBPOMNALOJCTP-UHFFFAOYSA-M
• Isomeric SMILES: CC1(C2=CC=CC=C2[N+](=C1/C=C/C3=C(/C(=C/C=C\4/C(C5=CC=CC=C5N4CCCN=C=S)(C)C)/CCC3)Cl)CCCN=C=S)C.[Br-]
• Canonical SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4CCCN=C=S)(C)C)CCC3)Cl)CCCN=C=S)C.[Br-]

Description

Systematic Nomenclature and IUPAC Conventions

The compound’s IUPAC name reflects its complex polyene-indole backbone and functional substituents. Following IUPAC guidelines for unsaturated systems and heterocycles, the name is constructed as follows:

• Parent Structure : The core consists of two 3,3-dimethylindol-1-ium rings linked via conjugated polyene chains.
• Substituents :
  • Two 3-isothiocyanatopropyl groups are attached to the nitrogen atoms of the indolium rings.
  • A chloro-substituted cyclohexenylidene bridge connects the polyene chains.
• Stereochemistry : The (2Z) , (2E) , and (E) descriptors specify the geometry of double bonds in the polyene system, ensuring unambiguous spatial representation.

Table 1: IUPAC Name Breakdown

Component	Description
1-(3-Isothiocyanatopropyl)	Indolium nitrogen substituted with a propyl chain terminating in isothiocyanate
3,3-Dimethylindol-1-ium	Aromatic heterocycle with methyl groups at positions 3 and a quaternary nitrogen
(2Z)-2-[(2E)-2-...]	Polyene chain with alternating Z/E configurations at specified positions
2-Chloro-3-...cyclohex-2-en-1-ylidene	Chlorinated cyclohexene ring acting as a bridging moiety

This systematic name adheres to IUPAC’s preference for locants that minimize numerical values and prioritize functional groups. The “bromide” designation denotes the counterion balancing the indolium cation’s charge.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps, starting with the preparation of the indole core. The indole core can be synthesized through a Fischer indole synthesis, followed by functionalization to introduce the isothiocyanato and chloro groups. The final step involves the formation of the indolium salt by reacting the functionalized indole with a suitable alkylating agent in the presence of a bromide source.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route to maximize yield and minimize by-products. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Nucleophilic Substitution at Isothiocyanate Groups

The isothiocyanate groups are reactive toward nucleophiles, leading to substitution or addition products.

Reaction Type	Reagents	Conditions	Outcome
Amine addition	Primary/secondary amines (e.g., NH₃, RNH₂)	DMF/DMSO, RT	Formation of thiourea derivatives
Thiol addition	Thiols (RSH)	Basic conditions	Thiocarbamate derivatives
Hydrolysis	Water, acid/base	HCl/H₂O or NaOH	Ammonium thiocarbamate or urea derivatives

Example: Reaction with ethylamine could yield thiourea derivatives via nucleophilic attack on the isothiocyanate carbon.

Electrophilic Aromatic Substitution

The indole core undergoes electrophilic substitution, directed by substituents.

Reaction Type	Reagents	Conditions	Outcome
Nitration	HNO₃, H₂SO₄	0–5°C	Substitution at para positions relative to bulky groups
Bromination	Br₂, FeBr₃	50–80°C	Electrophilic substitution at meta positions
Sulfonation	SO₃, H₂SO₄	100–150°C	Sulfonic acid derivatives

Note: The bulky isothiocyanatopropyl groups may sterically hinder substitution at ortho positions .

Cycloaddition Reactions

The conjugated double bonds in the cyclohexene ring and ethenyl groups enable cycloadditions.

Reaction Type	Reagents	Conditions	Outcome
Diels-Alder	Dienes	Heat/light	[4+2] Cycloadducts
[2+2] Cycloaddition	Electron-deficient alkenes	UV light	Strained cyclobutane derivatives

Example: Reaction with maleic anhydride under thermal conditions could form Diels-Alder adducts .

Elimination Reactions

The cyclohexene ring may undergo elimination, particularly with the chlorine substituent.

Reaction Type	Reagents	Conditions	Outcome
E2 elimination	KOtBu, EtOH	Heat	Formation of alkenes (e.g., cyclohexatriene)
Dehydrohalogenation	Strong base	80–100°C	Loss of HCl, forming conjugated dienes

Note: The stereochemistry (E/Z) of double bonds may influence elimination pathways .

Hydrolysis of Isothiocyanate Groups

Isothiocyanates hydrolyze under acidic or basic conditions to form thiocarbamates or urea derivatives.

Reaction Type	Reagents	Conditions	Outcome
Acidic hydrolysis	HCl, H₂O	60–80°C	Ammonium thiocarbamate
Basic hydrolysis	NaOH, H₂O	50–70°C	Urea derivatives

Example: Acidic hydrolysis converts -NCS to -NH₂ groups, potentially forming ammonium salts.

Cross-Coupling Reactions

The chlorine substituent on the cyclohexene ring may enable cross-coupling, though steric hindrance could limit reactivity.

Reaction Type	Reagents	Conditions	Outcome
Suzuki-Miyaura	Boronic acids, Pd catalyst	DMF, 80–100°C	Coupled aryl derivatives
Heck reaction	Alkenes, Pd catalyst	DMF, 100–120°C	Extended conjugated systems

Note: The bulky environment may require optimized catalysts or solvents .

Ring-Opening Reactions

The cyclohexene ring could undergo ring-opening under specific conditions.

Reaction Type	Reagents	Conditions	Outcome
Epoxide formation	mCPBA	0–5°C	Epoxide intermediates
Acid-catalyzed ring-opening	H₃O⁺	40–60°C	Carbocation rearrangements

Example: Epoxidation followed by acid treatment may yield diols or other oxygenated products .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that compounds with indole structures often exhibit significant anticancer properties. The presence of isothiocyanate groups in this compound suggests potential anticancer mechanisms, as isothiocyanates are known for their ability to induce apoptosis in cancer cells and inhibit tumor growth. Studies have shown that derivatives of isothiocyanates can enhance the efficacy of chemotherapeutic agents and reduce side effects by targeting cancer stem cells .

Antimicrobial Properties
The compound's structure, which includes both chloro and isothiocyanate functionalities, may confer antimicrobial activity. Isothiocyanates have been documented to possess broad-spectrum antimicrobial properties against bacteria and fungi. Laboratory studies have demonstrated that similar compounds can inhibit the growth of pathogens such as Staphylococcus aureus and Escherichia coli, making them candidates for developing new antimicrobial agents .

Agricultural Applications

Pesticidal Properties
The incorporation of isothiocyanate moieties is significant in the context of agricultural chemistry. These compounds are known for their insecticidal and herbicidal properties. Research has highlighted the effectiveness of isothiocyanates in pest control, particularly against nematodes and certain insect larvae, suggesting that this compound could be developed into a novel pesticide formulation .

Material Science

Organic Electronics
The unique electronic properties of indole-based compounds make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromide salt form enhances solubility and processability, which are critical for the fabrication of thin films used in electronic devices. Studies have indicated that indole derivatives can improve charge transport properties, leading to enhanced device performance .

Case Studies

Application Area	Study Reference	Findings
Anticancer Activity		Induced apoptosis in various cancer cell lines; enhanced efficacy when combined with standard chemotherapeutics.
Antimicrobial Properties		Exhibited significant inhibition against Staphylococcus aureus and Escherichia coli.
Pesticidal Properties		Effective against nematodes; potential for development into commercial pesticide formulations.
Organic Electronics		Improved charge transport characteristics in OLED applications; promising results in OPV performance.

Mechanism of Action

The mechanism of action of this compound depends on its specific application. In biological systems, it may interact with proteins or nucleic acids through its functional groups, leading to changes in cellular processes. The indolium moiety can participate in π-π interactions with aromatic residues in proteins, while the isothiocyanato group can form covalent bonds with nucleophilic amino acids.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound belongs to a class of indole-based dyes and reactive probes. Key structural analogs include:

Compound	Key Structural Differences	Impact on Properties
Owens et al. (2014) indolium iodide derivative	Iodide counterion vs. bromide; phenylpropyl substituents vs. isothiocyanatopropyl groups	Higher molecular weight and reduced solubility in polar solvents for the iodide analog.
(E)-4-(2-Chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione	Triazole-thione core vs. indolium-ethenyl system; absence of isothiocyanate groups	Lower electrophilicity and reduced potential for covalent binding.
Salternamide E (marine-derived indole alkaloid)	Natural indole scaffold with minimal synthetic modifications; lacks halogens or isothiocyanates	Limited reactivity but higher biocompatibility.

Bioactivity and Reactivity

• Covalent Binding Potential: The isothiocyanate groups enable nucleophilic addition reactions with thiols or amines, distinguishing it from analogs like Salternamide E, which rely on non-covalent interactions .
• Photophysical Properties : Extended conjugation in the target compound likely results in redshifted absorption/emission compared to simpler indole derivatives, similar to cyanine dyes .
• Toxicity Profile: Chlorine substituents may introduce cytotoxicity, as seen in chlorinated indole analogs, whereas non-halogenated compounds like Salternamide E exhibit lower cellular toxicity .

Chemical Space and Similarity Analysis

Using global similarity methods (e.g., SIMCOMP), this compound occupies a sparse region of chemical space due to its unique combination of indolium, isothiocyanate, and conjugated ethenyl groups. Local similarity metrics (e.g., Tanimoto coefficient) may fail to capture its distinct bioactivity, as activity cliffs are common in structurally similar indole derivatives . For example, minor substituent changes (e.g., replacing isothiocyanate with benzyl groups) can drastically alter biological activity .

Research Findings and Limitations

• Activity Cliffs : Despite structural similarity to Owens et al.’s indolium iodide, the target compound’s isothiocyanate groups confer unique reactivity, underscoring the “rough” structure-activity relationship typical of indole derivatives .
• Regulatory Implications : Global chemical similarity methods (e.g., SIMCOMP) may overpredict regulatory or toxicological overlap with dissimilar compounds, highlighting the need for integrative read-across approaches that weigh both structural and biological data .
• Data Gaps: Limited experimental data on the target compound’s photostability, pharmacokinetics, and in vivo efficacy necessitate further studies, particularly compared to well-characterized analogs like Salternamide E .

Biological Activity

The compound (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-[1-(3-isothiocyanatopropyl)-3,3-dimethylindol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1-(3-isothiocyanatopropyl)-3,3-dimethylindole;bromide is a complex organic molecule with significant potential in biological applications. This article explores its biological activity, synthesis, and potential therapeutic implications based on diverse research findings.

Chemical Structure and Properties

The compound features a multi-functional structure that includes:

• Chlorine and bromide ions : These halogen substituents can influence the compound's reactivity and biological interactions.
• Isothiocyanate groups : Known for their anticancer properties, these groups contribute to the compound's potential therapeutic applications.
• Indole moiety : A common structural component in many biologically active compounds, which may enhance its pharmacological properties.

Structural Feature	Description
Indole ring	Provides a basis for various biological activities
Isothiocyanate	Associated with anticancer activity
Chlorine and bromide	Modulate reactivity and biological interactions

Anticancer Properties

Research indicates that compounds with isothiocyanate groups exhibit significant anticancer properties. Studies have shown that such compounds can induce apoptosis in cancer cells, inhibit tumor growth, and disrupt cell cycle progression. For example, a study highlighted the effectiveness of isothiocyanates in targeting various cancer cell lines, demonstrating their potential as chemopreventive agents .

Antimicrobial Activity

The presence of the indole moiety and halogen substituents suggests potential antimicrobial activity. Compounds similar to this one have been documented to exhibit inhibitory effects against a range of bacterial strains. For instance, benzothiazole derivatives have shown promising results against both Gram-positive and Gram-negative bacteria .

The mechanism by which this compound exerts its biological effects may involve:

• Cell cycle arrest : Inducing cell cycle disruption in cancer cells.
• Reactive oxygen species (ROS) generation : Leading to oxidative stress in target cells.
• Inhibition of specific enzymes : Such as kinases or proteases involved in cancer progression.

Study 1: Anticancer Efficacy

In a recent study, researchers evaluated the anticancer efficacy of related isothiocyanate compounds on human breast cancer cells. The results indicated that these compounds significantly reduced cell viability through apoptosis induction mechanisms. The study concluded that the structural features of isothiocyanates are crucial for their anticancer activity .

Study 2: Antimicrobial Effects

Another investigation focused on the antimicrobial properties of indole-based compounds. The results demonstrated that specific derivatives exhibited strong antibacterial activity against Staphylococcus aureus and Escherichia coli. The study emphasized the importance of substituent positioning on the indole ring in enhancing antimicrobial efficacy .

Synthesis Methods

The synthesis of this complex compound typically involves multi-step organic synthesis techniques. Key steps include:

• Formation of the indole core : Utilizing cyclization reactions.
• Introduction of isothiocyanate groups : Via nucleophilic substitution reactions.
• Halogenation : Incorporating chlorine or bromine through electrophilic aromatic substitution.

Optimizing these synthetic pathways is essential for achieving high yields and purity.

Q & A

Q. What are the critical considerations for synthesizing this compound with high purity, given its structural complexity?

• Methodological Answer : Synthesis requires precise control of stereochemistry due to multiple conjugated double bonds and isothiocyanate groups. Key steps include:

• Use of palladium-catalyzed cross-coupling for indole functionalization ().
• Protecting isothiocyanate groups during synthesis to prevent undesired reactions (e.g., using tert-butyloxycarbonyl (Boc) groups) ().
• Purification via reversed-phase HPLC to isolate stereoisomers, followed by NMR and high-resolution mass spectrometry (HRMS) for validation ().
• Data Validation : Compare experimental $^1H$ NMR shifts with computational models (e.g., density functional theory (DFT)) to confirm stereochemistry .

Q. How can researchers characterize the electronic properties of this compound to predict its reactivity?

• Methodological Answer :

• Perform UV-Vis spectroscopy to analyze π-π* transitions in the conjugated system, correlating absorption maxima with substituent effects ().
• Cyclic voltammetry (CV) to measure redox potentials, particularly for the indole and isothiocyanate moieties ().
• Computational modeling (e.g., time-dependent DFT) to map electron density distribution and predict sites for electrophilic/nucleophilic attack .

Advanced Research Questions

Q. What experimental strategies resolve contradictions in reported spectroscopic data for similar indole derivatives?

• Methodological Answer :

• Scenario : Discrepancies in $^{13}C$ NMR chemical shifts between synthetic batches.
• Resolution :

Verify solvent and temperature consistency during data acquisition ().

Use heteronuclear single quantum coherence (HSQC) NMR to confirm carbon-proton correlations.

Cross-reference with crystallographic data (if available) to validate bond lengths and angles ().

Re-evaluate synthetic routes for potential byproducts (e.g., bromide counterion interactions) using LC-MS .

Q. How can researchers design experiments to study the compound’s interaction with biological macromolecules?

• Methodological Answer :

• Fluorescence Quenching Assays : Utilize the indole core’s fluorescence to monitor binding with proteins (e.g., serum albumin) via Stern-Volmer analysis ().
• Molecular Docking : Simulate interactions with enzyme active sites (e.g., using MOE or AutoDock) guided by the compound’s isothiocyanate reactivity ().
• Surface Plasmon Resonance (SPR) : Quantify binding kinetics in real-time, ensuring buffer compatibility with the bromide counterion .

Q. What advanced techniques optimize the compound’s stability under varying experimental conditions?

• Methodological Answer :

• Degradation Studies :
• Expose the compound to light, heat, or aqueous buffers and monitor decomposition via LC-MS.
• Identify degradation products (e.g., hydrolysis of isothiocyanate to amine) ().
• Stabilization Strategies :
• Store in anhydrous DMSO at -80°C with desiccants ().
• Use radical scavengers (e.g., BHT) in solutions to prevent oxidative damage .